Cas no 2413904-35-3 (tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate)

• Product Name: tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate
• CAS No: 2413904-35-3
• MF: C₂₀H₂₅NO₃
• MW: 327.417405843735
• CID: 5675743
• PubChem ID: 165770670
• Update Time: 2025-11-06

tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(2-hydroxyphenyl)methyl]-N-(1-phenylethyl)carbamate
• 2413904-35-3
• EN300-26664758
• tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate

• Inchi： 1S/C20H25NO3/c1-15(16-10-6-5-7-11-16)21(19(23)24-20(2,3)4)14-17-12-8-9-13-18(17)22/h5-13,15,22H,14H2,1-4H3
• InChI Key： IACHXHHQUVKWAL-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC=CC=1O)C(C)C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 327.18344366g/mol
• Monoisotopic Mass: 327.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate

Recent Advances in the Study of tert-Butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate (CAS: 2413904-35-3)

The compound tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate (CAS: 2413904-35-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.

One of the key areas of research has been the optimization of synthetic routes for tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that employs palladium-catalyzed cross-coupling reactions. This approach not only improves the efficiency of production but also enhances the purity of the final product, which is critical for pharmaceutical applications. The study highlighted the compound's stability under physiological conditions, making it suitable for further in vivo testing.

Pharmacological evaluations have revealed that tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate exhibits notable activity as a modulator of specific neurotransmitter receptors. Preliminary in vitro assays demonstrated its affinity for serotonin and dopamine receptors, suggesting potential applications in neurological disorders such as depression and Parkinson's disease. Researchers have also explored its anti-inflammatory properties, with recent findings indicating its ability to inhibit key pro-inflammatory cytokines in murine models.

In addition to its therapeutic potential, mechanistic studies have provided insights into the compound's mode of action. Molecular docking simulations and X-ray crystallography have elucidated its binding interactions with target proteins, offering a structural basis for its biological activity. These findings are instrumental in the design of derivatives with enhanced efficacy and reduced side effects. Collaborative efforts between academic and industrial researchers are underway to translate these discoveries into clinical applications.

Despite these advancements, challenges remain in the development of tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity require further investigation. Ongoing studies are addressing these concerns through advanced formulation techniques and preclinical testing. The compound's progress through the drug development pipeline will be closely monitored by the scientific community.

In conclusion, tert-butyl N-(2-hydroxyphenyl)methyl-N-(1-phenylethyl)carbamate (CAS: 2413904-35-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted pharmacological profile and well-characterized synthesis route underscore its potential for future therapeutic applications. Continued research efforts will be essential to fully realize its clinical benefits and address existing challenges.